Cas no 30169-33-6 (6-Chloro-4-phenylquinolin-2(1H)-one)

• Product Name: 6-Chloro-4-phenylquinolin-2(1H)-one
• CAS No: 30169-33-6
• MF: C₁₅H₁₀ClNO
• MW: 255.699002742767
• MDL: MFCD00545821
• CID: 2927085
• PubChem ID: 878295
• Update Time: 2025-05-25

6-Chloro-4-phenylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-phenylquinolin-2(1H)-one
• Cambridge id 5139049
• CCG-274283
• AS-65979
• SMR000539026
• FBA16933
• 6-chloro-4-phenyl-1,2-dihydroquinolin-2-one
• DB-414966
• 30169-33-6
• W13398
• SCHEMBL8987089
• CBMicro_009865
• EN300-44837
• Oprea1_055095
• 6-Chlor-2-hydroxy-4-phenylchinolin
• CCG-5051
• AKOS002318456
• CBMicro_020424
• 827-684-0
• MFCD00545821
• HMS2866M21
• BIM-0020405.P001
• MLS001173202
• 6-chloro-4-phenyl-1H-quinolin-2-one
• Z274770784
• 6-chloro-4-phenyl-2-quinolone
• STK207196
• SMSF0011584
• BIM-0009822.P001
• AKOS030513809
• CS-0216482
• CB12721
• CHEMBL452292

• MDL： MFCD00545821
• Inchi： 1S/C15H10ClNO/c16-11-6-7-14-13(8-11)12(9-15(18)17-14)10-4-2-1-3-5-10/h1-9H,(H,17,18)
• InChI Key： IJUHQVBVAUVMEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=CC(N2)=O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 255.0450916Da
• Monoisotopic Mass: 255.0450916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 6-Chloro-4-phenylquinolin-2(1H)-one

6-Chloro-4-phenylquinolin-2(1H)-one: A Comprehensive Overview

6-Chloro-4-phenylquinolin-2(1H)-one, also known by its CAS number 30169-33-6, is a significant compound in the realm of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The structure of 6-Chloro-4-phenylquinolin-2(1H)-one features a quinoline ring system with a chlorine substituent at the 6-position and a phenyl group at the 4-position, along with a ketone group at the 2-position, which contributes to its unique chemical properties.

The synthesis of 6-Chloro-4-phenylquinolin-2(1H)-one has been explored through various methods, including condensation reactions and cyclization processes. Recent advancements in synthetic chemistry have enabled more efficient and selective routes to this compound, making it more accessible for research and development purposes. The stability of the molecule under different conditions has also been a focus of study, with findings indicating that it exhibits good thermal stability and moderate solubility in organic solvents.

In terms of biological activity, 6-Chloro-4-phenylquinolin-2(1H)-one has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, research into its antitumor properties has revealed selective cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound in oncology drug development.

The pharmacokinetic profile of 6-Chloro-4-phenylquinolin-2(1H)-one has also been investigated, with findings indicating moderate absorption and distribution characteristics. These properties are crucial for determining its suitability as an orally administered drug. Furthermore, recent studies have explored the metabolic pathways of this compound, shedding light on its biotransformation processes and potential for optimization to enhance bioavailability.

In the context of materials science, 6-Chloro-4-phenylquinolin-2(1H)-one has been evaluated for its electronic properties, making it a candidate for applications in organic electronics. Its ability to form stable charge transfer complexes has been highlighted in recent research, positioning it as a potential component in advanced electronic devices.

The latest research on 6-Chloro-4-(chlorophenyl)quinolinones, including derivatives of CAS No 30169-33-6, has focused on optimizing their bioactivity through structural modifications. For example, substituting the phenyl group with electron-withdrawing or donating groups has been shown to significantly alter the compound's pharmacological profile. These findings underscore the importance of systematic structure-property relationship studies in drug design.

In conclusion, 6-Chloro-4-(chlorophenyl)quinolinones, represented by CAS No 30169–33–6 (i.e., 6-chloro–4–phenyl–quinolin–2(1H)–one), continues to be a focal point in both academic and industrial research due to its versatile chemical properties and promising therapeutic potential. As ongoing studies unravel new facets of its behavior, this compound is poised to make significant contributions to various fields within science and technology.